Cas no 1806850-40-7 (2-Aminomethyl-5-cyano-4-(trifluoromethoxy)benzoic acid)

• Product Name: 2-Aminomethyl-5-cyano-4-(trifluoromethoxy)benzoic acid
• CAS No: 1806850-40-7
• MF: C₁₀H₇F₃N₂O₃
• MW: 260.169392824173
• CID: 4946612
• Update Time: 2025-06-22

2-Aminomethyl-5-cyano-4-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethyl-5-cyano-4-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C10H7F3N2O3/c11-10(12,13)18-8-2-5(3-14)7(9(16)17)1-6(8)4-15/h1-2H,3,14H2,(H,16,17)
• InChI Key： IGEKJMIBGWCKQE-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC(C(=O)O)=C(CN)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: -1.1
• Topological Polar Surface Area: 96.3

Additional information on 2-Aminomethyl-5-cyano-4-(trifluoromethoxy)benzoic acid

Introduction to 2-Aminomethyl-5-cyano-4-(trifluoromethoxy)benzoic Acid (CAS No. 1806850-40-7)

2-Aminomethyl-5-cyano-4-(trifluoromethoxy)benzoic acid, with the CAS number 1806850-40-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the benzoic acid derivatives family, characterized by its unique structural features that include an amino group, a cyano group, and a trifluoromethoxy group. These structural components contribute to its diverse chemical properties and potential biological activities, making it a subject of extensive research and development.

The molecular structure of 2-Aminomethyl-5-cyano-4-(trifluoromethoxy)benzoic acid consists of a benzoic acid core substituted with various functional groups. The presence of the amino group (-NH₂) at the 2-position enhances its reactivity and potential for further derivatization, while the cyano group (-CN) introduces a polar and relatively electronegative moiety. The trifluoromethoxy group (-OCH₂CF₃) at the 4-position adds electronic bulk and lipophilicity, influencing both its solubility and metabolic stability. These combined features make it an intriguing candidate for various applications in medicinal chemistry.

In recent years, there has been a growing interest in benzoic acid derivatives due to their broad spectrum of biological activities. Research has shown that these compounds exhibit properties such as anti-inflammatory, antimicrobial, and antioxidant effects. Specifically, the combination of an amino group and a cyano group in 2-Aminomethyl-5-cyano-4-(trifluoromethoxy)benzoic acid suggests potential applications in the development of novel therapeutic agents. The amino group can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets, while the cyano group can serve as a bioisostere for other functional groups, improving metabolic stability.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. In drug discovery, simple pharmacophores like 2-Aminomethyl-5-cyano-4-(trifluoromethoxy)benzoic acid are often used to scaffold new drug candidates. By modifying or appending additional functional groups, researchers can fine-tune the properties of these compounds to achieve desired pharmacological effects. For instance, the introduction of additional heterocycles or aromatic rings can enhance binding affinity to specific enzymes or receptors.

The trifluoromethoxy group is particularly noteworthy due to its ability to modulate electronic properties and metabolic resistance. Fluoro substituents are known to increase lipophilicity and binding affinity, which can lead to improved pharmacokinetic profiles. This feature makes 2-Aminomethyl-5-cyano-4-(trifluoromethoxy)benzoic acid a valuable asset in medicinal chemistry libraries used for high-throughput screening (HTS) and virtual screening.

Recent studies have also explored the synthetic pathways for producing 2-Aminomethyl-5-cyano-4-(trifluoromethoxy)benzoic acid. Efficient synthetic routes are crucial for both academic research and industrial applications. Researchers have developed multi-step synthetic strategies that involve condensation reactions, nucleophilic substitutions, and fluorination techniques. These methods not only provide access to pure compounds but also allow for scalability, which is essential for large-scale drug production.

The biological activity of this compound has been investigated in several preclinical models. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. For example, it has shown potential as an inhibitor of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins involved in inflammation and pain signaling. Additionally, its interaction with other biological targets such as kinases or transcription factors is being explored.

The role of computational chemistry in understanding the behavior of 2-Aminomethyl-5-cyano-4-(trifluoromethoxy)benzoic acid cannot be overstated. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations have provided insights into its binding modes with biological targets. These studies help researchers predict how changes in structure can affect potency and selectivity, guiding the design of next-generation analogs.

In conclusion, 2-Aminomethyl-5-cyano-4-(trifluoromethoxy)benzoic acid (CAS No. 1806850-40-7) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new applications and synthetic strategies for this compound, highlighting its importance in the field of medicinal chemistry.